N-{[(3-chloro-2-methylphenyl)amino]carbonothioyl}-4-ethoxybenzamide

• IUPAC Name: N-[(3-chloro-2-methylphenyl)carbamothioyl]-4-ethoxybenzamide
• InChI: InChI=1S/C17H17ClN2O2S/c1-3-22-13-9-7-12(8-10-13)16(21)20-17(23)19-15-6-4-5-14(18)11(15)2/h4-10H,3H2,1-2H3,(H2,19,20,21,23)
• InChI Key: QOOMLSCPANFPRK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC(=S)NC2=C(C(=CC=C2)Cl)C
• Molecular Formula: C17H17ClN2O2S
• Molecular Weight: 348.8 g/mol

Description

N-{[(3-chloro-2-methylphenyl)amino]carbonothioyl}-4-ethoxybenzamide, also known as CMETB, is a chemical compound that has attracted significant scientific research interest due to its potential applications in various fields. CMETB is a thioamide derivative of 4-ethoxybenzamide, and its molecular formula is C16H16ClN2O2S.

Mechanism of Action

The mechanism of action of N-{[(3-chloro-2-methylphenyl)amino]carbonothioyl}-4-ethoxybenzamide is not fully understood, but it is believed to involve the inhibition of tubulin polymerization, which disrupts the formation of microtubules and ultimately leads to cell death. N-{[(3-chloro-2-methylphenyl)amino]carbonothioyl}-4-ethoxybenzamide has also been shown to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-{[(3-chloro-2-methylphenyl)amino]carbonothioyl}-4-ethoxybenzamide has been found to exhibit a range of biochemical and physiological effects, including the inhibition of tumor cell growth and proliferation, induction of apoptosis, and disruption of microtubule formation. N-{[(3-chloro-2-methylphenyl)amino]carbonothioyl}-4-ethoxybenzamide has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic benefits.

Advantages and Limitations for Lab Experiments

One of the primary advantages of N-{[(3-chloro-2-methylphenyl)amino]carbonothioyl}-4-ethoxybenzamide for lab experiments is its potent antitumor activity, which makes it a valuable tool for studying the mechanisms of cancer cell growth and proliferation. However, one of the limitations of N-{[(3-chloro-2-methylphenyl)amino]carbonothioyl}-4-ethoxybenzamide is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on N-{[(3-chloro-2-methylphenyl)amino]carbonothioyl}-4-ethoxybenzamide, including the development of new drug formulations that improve its solubility and bioavailability, the identification of new targets for its antitumor activity, and the exploration of its potential applications in other areas, such as neurodegenerative diseases and autoimmune disorders.
In conclusion, N-{[(3-chloro-2-methylphenyl)amino]carbonothioyl}-4-ethoxybenzamide is a chemical compound that has attracted significant scientific research interest due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. Its potent antitumor activity and range of biochemical and physiological effects make it a valuable tool for studying the mechanisms of cancer cell growth and proliferation. However, its relatively low solubility in water is a limitation that needs to be addressed in future research.

Synthesis Methods

The synthesis of N-{[(3-chloro-2-methylphenyl)amino]carbonothioyl}-4-ethoxybenzamide involves the reaction between 3-chloro-2-methylaniline and carbon disulfide in the presence of sodium hydroxide to form the intermediate 3-chloro-2-methylphenyl isothiocyanate. This intermediate is then reacted with 4-ethoxyaniline to yield N-{[(3-chloro-2-methylphenyl)amino]carbonothioyl}-4-ethoxybenzamide.

Scientific Research Applications

N-{[(3-chloro-2-methylphenyl)amino]carbonothioyl}-4-ethoxybenzamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. One of the primary areas of research has been in the development of new drugs for the treatment of cancer, as N-{[(3-chloro-2-methylphenyl)amino]carbonothioyl}-4-ethoxybenzamide has been found to exhibit potent antitumor activity against a range of cancer cell lines.